Cas no 2228637-81-6 (3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine
• CAS No: 2228637-81-6
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 6299416
• PubChem ID: 165714632
• Update Time: 2025-06-08

3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine
• 2228637-81-6
• EN300-1958016

• Inchi： 1S/C9H9ClF3N/c10-7-2-1-6(3-8(7)11)4-9(12,13)5-14/h1-3H,4-5,14H2
• InChI Key： DQYYTFSAIMVPCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CC(CN)(F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine

Introduction to 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine (CAS No. 2228637-81-6)

3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228637-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, featuring both chloro and fluoro substituents on a phenyl ring, coupled with a difluorinated propanamine moiety. The presence of these specific functional groups imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 3-position with a fluorine atom. This arrangement creates a highly electron-deficient aromatic system, which can interact favorably with biological targets. Additionally, the amine group at the 1-position of the propan chain provides a nucleophilic center that can engage in various chemical reactions, such as hydrogen bonding or coordination with metal ions, depending on the biological context.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of chloro and fluoro substituents on the phenyl ring is particularly interesting because these groups are frequently found in bioactive molecules. Chlorine atoms can enhance lipophilicity and metabolic stability, while fluorine atoms can modulate electronic properties and improve binding affinity to biological targets. These features make 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine a valuable scaffold for medicinal chemists seeking to design new drugs.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceuticals due to their ability to improve pharmacokinetic properties such as bioavailability and half-life. The difluorinated propanamine moiety in this compound further enhances its potential as a drug candidate by contributing to its overall lipophilicity and solubility profile. These characteristics are crucial for ensuring that the compound can effectively reach its target site within the body and exert its desired biological effects.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine offer a rich structural landscape that can be exploited to develop new therapeutic interventions. By modifying different parts of the molecule, researchers can fine-tune its properties to optimize efficacy and minimize side effects. This flexibility makes it an attractive starting point for further chemical exploration.

The synthesis of 3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the chloro and fluoro substituents onto the phenyl ring, followed by nucleophilic substitution or condensation reactions to form the amine group at the terminal position of the propan chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or flow chemistry, may be employed to enhance efficiency and scalability.

The pharmacological potential of this compound has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural motif resembles certain known bioactive scaffolds used in anti-inflammatory, anticancer, or antimicrobial drugs. Further investigation into its interactions with biological targets could uncover new therapeutic applications or lead to the development of next-generation pharmaceuticals.

In conclusion,3-(4-chloro-3-fluorophenyl)-2,2-difluoropropan-1-amine (CAS No. 2228637-81-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development. As our understanding of drug design continues to evolve,this molecule could play an important role in discovering new treatments for various diseases.